Cas no 372961-79-0 (5-Cyclohexene-1,2,3,4-tetrol,5-bromo-, (1S,2R,3S,4S)-)

• Product Name: 5-Cyclohexene-1,2,3,4-tetrol,5-bromo-, (1S,2R,3S,4S)-
• CAS No: 372961-79-0
• MF: C₆H₉BrO₄
• MW: 225.037261724472
• CID: 297905
• PubChem ID: 11138793
• Update Time: 2025-04-19

5-Cyclohexene-1,2,3,4-tetrol,5-bromo-, (1S,2R,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 5-Cyclohexene-1,2,3,4-tetrol,5-bromo-, (1S,2R,3S,4S)-
• 5-Cyclohexene-1,2,3,4-tetrol, 5-bromo-, (1S,2R,3S,4S)- (9CI)
• 372961-79-0
• 5-Cyclohexene-1,2,3,4-tetrol,5-bromo-,(1S,2R,3S,4S)-(9ci)

• Inchi： 1S/C6H9BrO4/c7-2-1-3(8)5(10)6(11)4(2)9/h1,3-6,8-11H/t3-,4+,5+,6+/m0/s1
• InChI Key： AGYFAAMKMRARQB-SLPGGIOYSA-N
• SMILES： BrC1=C[C@@H]([C@H]([C@@H]([C@@H]1O)O)O)O

Computed Properties

• Exact Mass: 223.96842g/mol
• Monoisotopic Mass: 223.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 80.9Ų